Cas no 2309473-97-8 (8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid)
8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-6762278
- 2309473-97-8
- 8-bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid
- 8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid
-
- Inchi: 1S/C7H4BrN3O2/c8-5-6-9-1-4(7(12)13)2-11(6)3-10-5/h1-3H,(H,12,13)
- InChI Key: SFFSOFGVOJNDGV-UHFFFAOYSA-N
- SMILES: BrC1=C2N=CC(C(=O)O)=CN2C=N1
Computed Properties
- Exact Mass: 240.94869g/mol
- Monoisotopic Mass: 240.94869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 67.5Ų
8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6762278-0.05g |
8-bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid |
2309473-97-8 | 95.0% | 0.05g |
$1247.0 | 2025-03-13 | |
| Enamine | EN300-6762278-0.1g |
8-bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid |
2309473-97-8 | 95.0% | 0.1g |
$1307.0 | 2025-03-13 | |
| Enamine | EN300-6762278-0.25g |
8-bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid |
2309473-97-8 | 95.0% | 0.25g |
$1366.0 | 2025-03-13 | |
| Enamine | EN300-6762278-0.5g |
8-bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid |
2309473-97-8 | 95.0% | 0.5g |
$1426.0 | 2025-03-13 | |
| Enamine | EN300-6762278-1.0g |
8-bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid |
2309473-97-8 | 95.0% | 1.0g |
$1485.0 | 2025-03-13 | |
| Enamine | EN300-6762278-2.5g |
8-bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid |
2309473-97-8 | 95.0% | 2.5g |
$2912.0 | 2025-03-13 | |
| Enamine | EN300-6762278-5.0g |
8-bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid |
2309473-97-8 | 95.0% | 5.0g |
$4309.0 | 2025-03-13 | |
| Enamine | EN300-6762278-10.0g |
8-bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid |
2309473-97-8 | 95.0% | 10.0g |
$6390.0 | 2025-03-13 |
8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid
8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic Acid: A Comprehensive Overview
The compound 8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid, identified by the CAS number 2309473-97-8, is a significant molecule in the field of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,5-a]pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a fused bicyclic system consisting of an imidazole ring fused to a pyrimidine ring, with a bromine substituent at the 8-position and a carboxylic acid group at the 3-position. These structural features contribute to its unique chemical properties and biological functions.
Recent studies have highlighted the importance of 8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid in various research areas. For instance, researchers have explored its potential as an anticancer agent due to its ability to inhibit key enzymes involved in tumor progression. The bromine substituent at the 8-position plays a crucial role in enhancing the compound's bioavailability and stability, making it a promising candidate for drug development. Additionally, this compound has shown potential in anti-inflammatory and neuroprotective applications, further underscoring its versatility in biomedical research.
The synthesis of 8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the imidazo[1,5-a]pyrimidine core. This is followed by bromination at the 8-position and subsequent introduction of the carboxylic acid group at the 3-position. Recent advancements in synthetic methodologies have enabled researchers to optimize these steps, improving both yield and purity. These improvements are critical for scaling up production for preclinical and clinical studies.
In terms of biological activity, 8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid has demonstrated potent inhibitory effects on several enzymes associated with chronic diseases. For example, it has been shown to inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This property makes it a valuable tool in the development of antiproliferative agents for cancer therapy. Furthermore, studies have revealed its ability to modulate other therapeutic targets, such as histone deacetylases (HDACs) and protein kinases, broadening its potential applications in oncology and beyond.
The pharmacokinetic properties of 8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid have also been extensively investigated. Research indicates that this compound exhibits favorable absorption and distribution characteristics, which are essential for effective drug delivery. Its ability to penetrate cellular membranes efficiently enhances its bioavailability and efficacy in vivo. However, further studies are required to fully understand its metabolism and excretion pathways, which are critical for ensuring safety and minimizing adverse effects.
In conclusion, 8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid, with its unique structural features and diverse biological activities, represents a valuable molecule in contemporary medicinal chemistry. Its potential applications span across various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic profiles, this compound is poised to play an increasingly important role in drug discovery and development.
2309473-97-8 (8-Bromoimidazo[1,5-a]pyrimidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)